Cas no 2034392-08-8 (4-{1-[3-(1H-pyrazol-1-yl)benzoyl]piperidin-4-yl}morpholine-3,5-dione)

• Product Name: 4-{1-[3-(1H-pyrazol-1-yl)benzoyl]piperidin-4-yl}morpholine-3,5-dione
• CAS No: 2034392-08-8
• MF: C₁₉H₂₀N₄O₄
• MW: 368.386504173279
• CID: 5468692
• Update Time: 2025-10-31

4-{1-[3-(1H-pyrazol-1-yl)benzoyl]piperidin-4-yl}morpholine-3,5-dione Chemical and Physical Properties

Names and Identifiers

• 4-(1-(3-(1H-pyrazol-1-yl)benzoyl)piperidin-4-yl)morpholine-3,5-dione
• 4-[1-(3-pyrazol-1-ylbenzoyl)piperidin-4-yl]morpholine-3,5-dione
• 4-{1-[3-(1H-pyrazol-1-yl)benzoyl]piperidin-4-yl}morpholine-3,5-dione

• Inchi： 1S/C19H20N4O4/c24-17-12-27-13-18(25)23(17)15-5-9-21(10-6-15)19(26)14-3-1-4-16(11-14)22-8-2-7-20-22/h1-4,7-8,11,15H,5-6,9-10,12-13H2
• InChI Key： MKALIOGTYYVHOE-UHFFFAOYSA-N
• SMILES： O1CC(N(C(C1)=O)C1CCN(C(C2C=CC=C(C=2)N2C=CC=N2)=O)CC1)=O

Computed Properties

• Exact Mass: 368.14845513 g/mol
• Monoisotopic Mass: 368.14845513 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 84.7
• Molecular Weight: 368.4

Additional information on 4-{1-[3-(1H-pyrazol-1-yl)benzoyl]piperidin-4-yl}morpholine-3,5-dione

Comprehensive Overview of 4-{1-[3-(1H-pyrazol-1-yl)benzoyl]piperidin-4-yl}morpholine-3,5-dione (CAS No. 2034392-08-8)

The compound 4-{1-[3-(1H-pyrazol-1-yl)benzoyl]piperidin-4-yl}morpholine-3,5-dione (CAS No. 2034392-08-8) has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This heterocyclic molecule combines a piperidine core with a morpholine-dione moiety, linked via a benzoyl group substituted with a pyrazole ring. Such intricate architecture positions it as a promising candidate for drug discovery, particularly in targeting protein-protein interactions or enzyme modulation.

Recent trends in medicinal chemistry highlight the growing demand for small-molecule modulators of biological pathways, and this compound aligns perfectly with such needs. Researchers are increasingly exploring its potential in addressing neurodegenerative disorders, metabolic syndromes, and inflammatory conditions—topics frequently searched in scientific databases. The presence of both hydrogen bond acceptors and donors in its structure enhances its ability to interact with biological targets, making it a subject of numerous structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the 2034392-08-8 compound exemplifies modern strategies in scaffold hopping and fragment-based drug design. Its morpholine-3,5-dione component is particularly noteworthy, as this motif appears in several FDA-approved drugs for its favorable pharmacokinetic properties. Computational chemists often investigate its binding affinity predictions using molecular docking simulations, a hot topic in AI-driven drug discovery forums.

The compound's pyrazole substituent adds another layer of functionality, as this nitrogen-containing heterocycle is renowned for its role in kinase inhibition. Given the pharmaceutical industry's focus on targeted therapies, this feature makes 4-{1-[3-(1H-pyrazol-1-yl)benzoyl]piperidin-4-yl}morpholine-3,5-dione relevant to current discussions about precision medicine. Analytical techniques like LC-MS and NMR spectroscopy are typically employed to characterize its purity and stability—frequent keywords in analytical method development queries.

Environmental and green chemistry considerations also apply to this compound. Researchers are investigating sustainable synthesis routes to produce it with minimal waste, aligning with the Principles of Green Chemistry—a trending search term among academic and industrial chemists. Its moderate solubility profile prompts studies on formulation optimization, another area of intense interest for pharmaceutical scientists.

In conclusion, CAS No. 2034392-08-8 represents a compelling case study at the intersection of medicinal chemistry, computational biology, and process optimization. Its multifaceted applications and structural complexity continue to inspire innovative research across multiple disciplines, answering the scientific community's demand for novel bioactive compounds with therapeutic potential.